Cas no 1260678-35-0 (2,6-Dimethyl-3-hydroxybenzonitrile)

• Product Name: 2,6-Dimethyl-3-hydroxybenzonitrile
• CAS No: 1260678-35-0
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 5003781
• Update Time: 2025-05-23

2,6-Dimethyl-3-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-3-hydroxybenzonitrile

• Inchi： 1S/C9H9NO/c1-6-3-4-9(11)7(2)8(6)5-10/h3-4,11H,1-2H3
• InChI Key： GNCHGNAUDLXDMT-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C(C#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 2
• Topological Polar Surface Area: 44

Additional information on 2,6-Dimethyl-3-hydroxybenzonitrile

2,6-Dimethyl-3-Hydroxybenzonitrile: A Comprehensive Overview

2,6-Dimethyl-3-hydroxybenzonitrile (CAS No. 1260678-35-0) is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of aromatic nitriles, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The molecule also features two methyl groups (-CH₃) at the 2 and 6 positions of the benzene ring, along with a hydroxyl group (-OH) at the 3 position. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its reactivity and biological activity.

The synthesis of 2,6-dimethyl-3-hydroxybenzonitrile involves a multi-step process that typically begins with the preparation of an appropriate precursor. One common approach is the cyanation of an aromatic ring followed by selective substitution reactions to introduce the methyl and hydroxyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. For instance, researchers have explored the use of transition metal catalysts, such as palladium or copper complexes, to facilitate these transformations under mild conditions.

One of the most promising applications of 2,6-dimethyl-3-hydroxybenzonitrile lies in its potential as a building block for drug discovery. The compound's structure resembles certain pharmacophores found in bioactive molecules, making it an attractive candidate for medicinal chemists. For example, studies have shown that derivatives of this compound exhibit moderate to high activity against various cancer cell lines. This is attributed to its ability to modulate key cellular pathways involved in cell proliferation and apoptosis.

Moreover, 2,6-dimethyl-3-hydroxybenzonitrile has shown potential in materials science as a precursor for advanced polymers and coatings. Its nitrile group can undergo polymerization under specific conditions, leading to materials with enhanced mechanical and thermal properties. Recent research has focused on incorporating this compound into polyurethanes and epoxy resins to improve their durability and resistance to environmental factors such as UV radiation and moisture.

In terms of environmental applications, 2,6-dimethyl-3-hydroxybenzonitrile has been investigated for its role in remediation processes. The compound's ability to adsorb heavy metals from contaminated water has been explored through coordination chemistry studies. By forming stable complexes with metal ions such as lead (Pb²⁺) and cadmium (Cd²⁺), it offers a sustainable solution for water purification.

From a structural standpoint, 2,6-dimethyl-3-hydroxybenzonitrile exhibits interesting electronic properties due to the conjugation between the nitrile group and the aromatic ring. This conjugation not only enhances the compound's stability but also influences its reactivity in various chemical reactions. Computational studies using density functional theory (DFT) have provided insights into the electronic distribution and reaction mechanisms involving this compound.

In conclusion, 2,6-dimethyl-3-hydroxybenzonitrile (CAS No. 1260678-35-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in drug discovery, materials science, and environmental remediation. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.